Cas no 85862-71-1 (4-(Triazol-1-yl)benzonitrile)

4-(Triazol-1-yl)benzonitrile structure
4-(Triazol-1-yl)benzonitrile structure
Product Name:4-(Triazol-1-yl)benzonitrile
CAS No:85862-71-1
MF:C9H6N4
MW:170.170740604401
MDL:MFCD11100734
CID:2142579
PubChem ID:9793960
Update Time:2024-03-01

4-(Triazol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(1H-1,2,3-triazol-1-yl)benzonitrile
    • 4-(1H-1,2,3-Triazol-1yl)-benzonitrile
    • 4-(triazol-1-yl)benzonitrile
    • FTMACWNFBQVPQX-UHFFFAOYSA-N
    • 4-[1,2,3]Triazol-1-yl-benzonitrile
    • 4-[1,2,3]-Triazol-1-yl-benzonitrile
    • 4-(1H-1,2,3-Triazol-1-yl)-benzonitrile
    • Benzonitrile, 4-(1H-1,2,3-triazol-1-yl)-
    • 4-(Triazol-1-yl)benzonitrile
    • MDL: MFCD11100734
    • Inchi: 1S/C9H6N4/c10-7-8-1-3-9(4-2-8)13-6-5-11-12-13/h1-6H
    • InChI Key: FTMACWNFBQVPQX-UHFFFAOYSA-N
    • SMILES: N1(C=CN=N1)C1C=CC(C#N)=CC=1

Computed Properties

  • Exact Mass: 170.059246208g/mol
  • Monoisotopic Mass: 170.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.5
  • XLogP3: 1.1

4-(Triazol-1-yl)benzonitrile Pricemore >>

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abcr
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